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Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321 Get Quote

An In-depth Technical Guide to
Trichloro(trimethylamine)boron
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of Trichloro(trimethylamine)boron. It includes detailed experimental

protocols for its synthesis, purification, and characterization, along with essential safety

information. This stable Lewis acid-base adduct serves as a crucial intermediate in organic

synthesis and boron chemistry research.

Core Properties
Trichloro(trimethylamine)boron, with the CAS Number 1516-55-8, is a stable, solid adduct

formed from the strong Lewis acid, boron trichloride (BCl₃), and the Lewis base, trimethylamine

(N(CH₃)₃).[1][2][3][4] This complexation neutralizes the high reactivity of free boron trichloride,

making it a safer and easier-to-handle reagent for introducing the BCl₂ group into molecules.[5]

Physical Properties
The key physical properties of Trichloro(trimethylamine)boron are summarized in the table

below. The compound is a white crystalline solid at room temperature with a high melting point,

indicating its stable lattice structure.[4][6]
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Property Value Source(s)

Molecular Formula C₃H₉BCl₃N [1][4][7]

Molecular Weight 176.28 g/mol [1][4]

Appearance
White to pale yellow crystalline

powder
[1]

Melting Point
237-243°C (with

decomposition)
[2][6]

Boiling Point 152°C (by fractional distillation) [Previous Search]

Solubility

Soluble in hot hexane and

benzene. Recrystallizable from

absolute ethanol.

[2] [Previous Search]

Chemical & Spectroscopic Properties
The adduct's chemical behavior is dominated by the Lewis acidic boron center and the reactive

boron-chlorine bonds. Its spectroscopic signature is characteristic of a tetracoordinate boron

atom.
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Property Value / Description Source(s)

CAS Number 1516-55-8 [1][3]

IUPAC Name
trichloro-

(trimethylazaniumyl)boranuide
[7]

Common Synonyms

Boron trichloride-

trimethylamine complex;

Me₃NBCl₃; Trimethylamine-

trichloroborane

[6]

Reactivity

The B-Cl bonds are

susceptible to nucleophilic

substitution. The B-N dative

bond is stable.

[Previous Search]

¹¹B NMR (Chemical Shift) ~18 ppm [Previous Search]

Primary Application

Intermediate in organic and

pharmaceutical synthesis;

Lewis acid catalyst.

[4]

Chemical Synthesis and Purification
The synthesis of Trichloro(trimethylamine)boron is a direct Lewis acid-base adduct formation

reaction. High purity can be achieved through standard purification techniques.

Synthesis Workflow
The formation of the adduct is a straightforward but exothermic reaction between boron

trichloride and trimethylamine.
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Caption: Lewis acid-base synthesis of the adduct.

Experimental Protocol: Synthesis
This protocol describes a representative laboratory-scale synthesis.

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), prepare a solution of boron

trichloride in anhydrous benzene in a three-neck flask equipped with a dropping funnel and a

magnetic stirrer.

Reaction: Cool the boron trichloride solution in an ice bath. Slowly add a stoichiometric

equivalent of trimethylamine, also dissolved in anhydrous benzene, via the dropping funnel

with vigorous stirring. The reaction is exothermic, and a white precipitate of the adduct will

form.

Isolation: After the addition is complete, allow the mixture to stir for an additional hour at

room temperature.

Workup: Collect the solid product by filtration under inert atmosphere. Wash the precipitate

with a small amount of cold, anhydrous benzene to remove any unreacted starting materials.
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Drying: Dry the resulting white powder under vacuum to remove residual solvent. Yields for

this reaction can be as high as 98%. [Previous Search]

Purification Workflow
For applications requiring very high purity (>99.9%), a two-step purification process is

employed.

Crude Product
(from synthesis)

Fractional Distillation
(>98% Purity)

Recrystallization
(from hot hexane)

Pure Product
(>99.9% Purity)

Click to download full resolution via product page

Caption: Purification process for Trichloro(trimethylamine)boron.

Experimental Protocol: Purification by Recrystallization
Dissolution: Place the crude or distilled Trichloro(trimethylamine)boron solid in a flask.

Add a minimal amount of hexane.

Heating: Gently heat the suspension with stirring until the solid completely dissolves.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. As the solution cools, the solubility of the adduct decreases, and pure crystals
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will form.

Isolation: Further cool the flask in an ice bath to maximize crystal formation.

Collection: Collect the crystals by vacuum filtration and wash them with a small volume of

cold hexane.

Drying: Dry the purified crystals under vacuum. This method can yield purities greater than

99.9%. [Previous Search]

Chemical Reactivity and Applications
The primary utility of Trichloro(trimethylamine)boron in synthesis stems from the reactivity of

its B-Cl bonds. The stable B-N bond ensures the trimethylamine ligand remains attached while

the chlorine atoms are displaced by various nucleophiles.

Reactants

Products

Me₃N-BCl₃

Me₃N-BCl₂Nu

Substitution

Nucleophile (Nu⁻)

Cl⁻
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Caption: General nucleophilic substitution pathway.
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This reactivity makes the compound a valuable precursor for synthesizing a wide range of

organoboron derivatives, which are important in pharmaceutical and materials science.[4] It

allows for the controlled, stepwise introduction of functionalities onto the boron center.

Spectroscopic Characterization Protocols
¹¹B NMR Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of the compound in a suitable

deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube. As standard borosilicate glass

tubes can produce a broad boron signal, using a quartz NMR tube is preferable for high-

resolution spectra.

Acquisition: Acquire the ¹¹B NMR spectrum. A single, sharp resonance is expected.

Analysis: The chemical shift for the tetracoordinate boron in this adduct is typically observed

around δ = 18 ppm. [Previous Search]

Infrared (IR) Spectroscopy
Sample Preparation: As the compound is a solid, prepare the sample using a standard solid-

state technique.

KBr Pellet: Mix a small amount of the sample (~1-2 mg) with dry potassium bromide (~100

mg). Grind the mixture to a fine powder and press it into a transparent pellet using a

hydraulic press.

Nujol Mull: Grind a few milligrams of the sample with a drop of Nujol (mineral oil) to create

a fine paste. Spread the mull between two salt plates (e.g., NaCl or KBr).

Acquisition: Place the prepared sample in the spectrometer and record the infrared

spectrum.

Analysis: Analyze the spectrum for characteristic vibrational frequencies corresponding to B-

Cl, B-N, C-N, and C-H bonds, as detailed in spectroscopic literature.[2]

Safety and Handling
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While the formation of the stable adduct significantly reduces the hazards associated with its

highly reactive precursors, proper laboratory safety protocols should always be followed.

Hazard Information Description Source(s)

GHS Classification

Not classified. No hazard

symbols or statements

required.

[1]

Handling Precautions

Handle in a well-ventilated

area. Avoid creating dust.

Wear standard personal

protective equipment (gloves,

safety glasses).

[Previous Search]

Storage

Store in a tightly sealed

container in a cool, dry, well-

ventilated place away from

moisture.

[4]

Decomposition Hazard

Although stable, contact with

water or strong heat can cause

decomposition, potentially

releasing hazardous

precursors like boron

trichloride and trimethylamine.

[8]

Disclaimer: This guide is intended for informational purposes for trained professionals. Always

consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this

chemical and adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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